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Compound of Interest

Compound Name: Cesium tellurate

Cat. No.: B3051575 Get Quote

Essential Safety and Handling Guide for Cesium
Tellurate
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Cesium Tellurate (Cs₂TeO₄). The

following procedures are designed to ensure the safe management of this compound within a

laboratory setting.

Chemical and Physical Properties
Property Value

Chemical Formula Cs₂O₄Te[1][2]

Molecular Weight 457.41 g/mol [1]

Appearance Crystalline solid

Synonyms
Telluric acid, dicesium salt; Cesium tellurium

oxide[1]

Occupational Exposure Limits
Substance Limit Type Exposure Limit

Tellurium and inorganic

tellurium compounds (as Te)
TWA (8-hour) 0.1 mg/m³[3][4]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when handling Cesium Tellurate to minimize

exposure. The following table outlines the recommended PPE based on the potential hazards

associated with tellurium compounds.

PPE Category Item Specification

Eye and Face Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[5]

Face Shield
Recommended when there is

a splash hazard.

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

option for incidental contact.

For prolonged or direct

contact, consult the glove

manufacturer's compatibility

chart.[6] Gloves must be

inspected before use.[5]

Body Protection Laboratory Coat
A standard lab coat is required

for all procedures.[7]

Chemical-resistant Apron

To be worn over the lab coat

when handling larger

quantities or when there is a

significant splash risk.[6]

Respiratory Protection NIOSH-approved Respirator

Required if exposure limits are

exceeded or if dust is

generated. The type of

respirator depends on the

airborne concentration of

tellurium.[4][5]
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Respirator Selection for Tellurium Compounds (as Te)[4]

Concentration Respirator Type

Up to 0.5 mg/m³ Any quarter-mask respirator.

Up to 1 mg/m³
Any particulate respirator with an N95, R95, or

P95 filter (excluding quarter-mask respirators).

Up to 2.5 mg/m³ Any supplied-air respirator.

Up to 5 mg/m³
Any air-purifying, full-facepiece respirator with

an N100, R100, or P100 filter.

Operational Plan for Handling Cesium Tellurate
Adherence to a strict operational protocol is crucial for the safe handling of Cesium Tellurate.

Preparation and Engineering Controls
Ventilation: All handling of Cesium Tellurate powder should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[3]

Designated Area: Establish a designated area for handling and weighing Cesium Tellurate.

This area should be clearly marked.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[8]

Handling and Use
Personal Protective Equipment: Don all required PPE as outlined in the table above before

handling the compound.

Weighing: To prevent the generation of dust, weigh Cesium Tellurate carefully. A laboratory

balance with a draft shield is recommended.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.
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Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[5]

Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[5]

Storage
Container: Store Cesium Tellurate in a tightly closed, properly labeled container.[5]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[5]

Security: For larger quantities, consider storing in a locked cabinet.

Spill Response
In the event of a spill, follow the established emergency procedure.
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Immediate Actions

Assessment

Cleanup Procedure

Disposal

Evacuate Immediate Area

Alert Supervisor and Colleagues

Assess Spill Size and Risk

Don Appropriate PPE

Contain Spill with Absorbent Material

Carefully Collect Spilled Material

Decontaminate Spill Area

Package Waste in a Sealed Container

Label as Hazardous Waste

Dispose According to Institutional Guidelines

Click to download full resolution via product page

Workflow for handling a Cesium Tellurate spill.
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Disposal Plan
Waste Collection: All waste materials contaminated with Cesium Tellurate, including

disposable PPE and cleaning materials, must be collected in a designated, sealed

hazardous waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "Cesium Tellurate".

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office. Do not dispose of Cesium Tellurate down the drain or in regular trash.

While most non-radioactive cesium compounds do not have special disposal requirements,

some forms can be classified as hazardous due to chemical reactivity or toxicity.[9]

First Aid Measures
Immediate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[5]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Seek medical attention if irritation

persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[4]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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